Cas no 4313-57-9 (1-Methyl-1,4-cyclohexadiene)
1-Methyl-1,4-cyclohexadiene is a cyclic diene with the molecular formula C₇H₁₀, featuring a six-membered ring structure with two double bonds at the 1- and 4-positions and a methyl substituent at the 1-position. This compound serves as a valuable intermediate in organic synthesis, particularly in Diels-Alder reactions, where its conjugated diene system facilitates cycloaddition processes. Its structural properties make it useful in the preparation of more complex cyclohexene derivatives and fine chemicals. The methyl group enhances reactivity and selectivity in certain transformations. The compound is typically handled under inert conditions due to its sensitivity to oxidation and polymerization. Its purity and stability are critical for reproducible synthetic applications.
1-Methyl-1,4-cyclohexadiene structure
Product Name:1-Methyl-1,4-cyclohexadiene
CAS No:4313-57-9
MF:C7H10
MW:94.1543021202087
MDL:MFCD00001538
CID:84988
PubChem ID:78006
Update Time:2025-10-30
1-Methyl-1,4-cyclohexadiene Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-1,4-cyclohexadiene
- 1-methylcyclohexa-1,4-diene
- 2,5-Dihydrotoluene
- 2-Methyl-1,4-cyclohexadiene
- NSC 74127
- AKOS015903525
- DTXSID90195712
- 4313-57-9
- EINECS 224-329-6
- 1-methylcyclohexane-1,4-diene
- M0486
- 1-methyl1,4-cyclohexadiene
- UNII-C2C4JK5I2M
- 1, 1-methyl-
- D91336
- C2C4JK5I2M
- 1,4-Cyclohexadiene, 1-methyl-
- 1-Methyl-1,4-cyclohexadiene, >=96%, stabilized
- NS00031307
- EN300-303637
- NSC-74127
- NSC74127
- MFCD00001538
- FT-0608024
- AI3-28791
- SY048968
- CHEBI:229349
- DTXCID30118203
- DA-05894
-
- MDL： MFCD00001538
- Inchi： 1S/C7H10/c1-7-5-3-2-4-6-7/h2-3,6H,4-5H2,1H3
- InChI Key： QDXQAOGNBCOEQX-UHFFFAOYSA-N
- SMILES： C1C=CCC=C1C
- BRN： 1560168
Computed Properties
- Exact Mass: 94.07830
- Monoisotopic Mass: 94.078
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.838 g/mL at 25 °C(lit.)
- Melting Point: <-70 ºC
- Boiling Point: 115°C(lit.)
- Flash Point: Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
- Refractive Index: n20/D 1.471(lit.)
- Solubility: Very slightly soluble (0.17 g/l) (25 º C),
- PSA: 0.00000
- LogP: 2.28270
- Solubility: Uncertain
1-Methyl-1,4-cyclohexadiene Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H225,H319
- Warning Statement： P210,P305+P351+P338
- Hazardous Material transportation number：UN 3295 3/PG 2
- WGK Germany：3
- Hazard Category Code： 11-36
- Safety Instruction： S16-S26
-
Hazardous Material Identification：
- HazardClass：3
- PackingGroup：II
- Safety Term：3
- Packing Group：II
- Risk Phrases：R11; R36/37/38; R65
1-Methyl-1,4-cyclohexadiene Customs Data
- HS CODE：2902199090
- Customs Data：
China Customs Code:
2902199090Overview:
2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content
Summary:
2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
1-Methyl-1,4-cyclohexadiene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 156100-5ml |
1-Methyl-1,4-cyclohexadiene |
4313-57-9 | >95.0%(GC) | 5ml |
￡84.00 | 2022-02-28 | |
| Fluorochem | 156100-25ml |
1-Methyl-1,4-cyclohexadiene |
4313-57-9 | >95.0%(GC) | 25ml |
￡232.00 | 2022-02-28 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20298-5g |
1-Methyl-1,4-cyclohexadiene, 97%, stab. with 0.01% BHT |
4313-57-9 | stab. with 0.01% | 5g |
￥647.00 | 2023-04-13 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20298-25g |
1-Methyl-1,4-cyclohexadiene, 97%, stab. with 0.01% BHT |
4313-57-9 | stab. with 0.01% | 25g |
￥1870.00 | 2023-04-13 | |
| Apollo Scientific | OR451306-5g |
1-Methyl-1,4-cyclohexadiene |
4313-57-9 | tech | 5g |
£30.00 | 2025-02-20 | |
| Apollo Scientific | OR451306-25g |
1-Methyl-1,4-cyclohexadiene |
4313-57-9 | tech | 25g |
£85.00 | 2025-02-20 | |
| Apollo Scientific | OR451306-100g |
1-Methyl-1,4-cyclohexadiene |
4313-57-9 | tech | 100g |
£256.00 | 2025-02-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M84070-5g |
1-Methyl-1,4-cyclohexadiene |
4313-57-9 | 5g |
¥928.0 | 2021-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M84070-25g |
1-Methyl-1,4-cyclohexadiene |
4313-57-9 | 25g |
¥1948.0 | 2021-09-08 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M813754-25g |
1-Methyl-1,4-cyclohexadiene |
4313-57-9 | 97% | 25g |
1,226.00 | 2021-05-17 |
1-Methyl-1,4-cyclohexadiene Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4313-57-9)1-METHYL-1,4-CYCLOHEXADIENE
Order Number:sfd21648
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4313-57-9)1-甲基-1，4-环己二烯
Order Number:LE2474043
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:40
Price ($):discuss personally
Email:18501500038@163.com
1-Methyl-1,4-cyclohexadiene Related Literature
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1. The thermal unimolecular decomposition of 1-methylcyclohexa-1,4-dieneH. M. Frey,D. H. Lister J. Chem. Soc. A 1967 509
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2. Methods of discovery and techniques to study endophytic fungi producing fuel-related hydrocarbonsGary A. Strobel Nat. Prod. Rep. 2014 31 259
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3. The thermal unimolecular decomposition of 3-methylcyclohexa-1,4-dieneH. M. Frey,D. H. Lister J. Chem. Soc. A 1967 1800
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4. Chain-propagation, chain-transfer, and hydride-abstraction by cyclic carbocations on water surfacesShinnosuke Ishizuka,Akira Matsugi,Tetsuya Hama,Shinichi Enami Phys. Chem. Chem. Phys. 2018 20 25256
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5. Organometallic complexes in synthesis. Part III. The reaction of concentrated sulphuric acid with tricarbonylcyclohexa-1,3-dieneiron complexes: a preparation of certain alkyltricarbonyl-π-cyclohexadienyliron saltsA. J. Birch,M. A. Haas J. Chem. Soc. C 1971 2465
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